N-isopropyl-4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-(4-methoxyphenyl)-N-propan-2-yloxane-4-carboxamide
• InChI: InChI=1S/C16H23NO3/c1-12(2)17-15(18)16(8-10-20-11-9-16)13-4-6-14(19-3)7-5-13/h4-7,12H,8-11H2,1-3H3,(H,17,18)
• InChI Key: VSWOEUNRCKZMPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1(CCOCC1)C2=CC=C(C=C2)OC
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to N-isopropyl-4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide involves multiple steps, including esterification, Claisen type reactions, and amidation. A practical method has been developed for the synthesis of a closely related compound, showcasing the potential versatility and accessibility of this chemical structure for further applications and study (Ikemoto et al., 2005). Additionally, reactions involving the carboxyl chloride derivative of a similar compound with anesthesin, followed by hydrolysis, have been employed to afford related structures, demonstrating the chemical reactivity and potential for modification of this compound (Agekyan & Mkryan, 2015).

Molecular Structure Analysis

The molecular structure of compounds within this family has been characterized by various spectroscopic methods, including NMR, FT-IR, and UV-Visible spectroscopy, as well as single-crystal X-ray diffraction studies. These studies reveal detailed information about the molecular geometry, electronic structures, and intermolecular interactions, which are crucial for understanding the compound's behavior and potential applications (Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of this compound and its derivatives includes interactions with various amines and chlorides to yield diamides and other products. These reactions highlight the compound's utility as a versatile building block for synthesizing a wide range of chemical entities, which could have diverse applications in material science, pharmaceuticals, and organic chemistry (Agekyan & Mkryan, 2015).

Physical Properties Analysis

The physical properties of these compounds, such as thermal stability and solubility, are influenced by their molecular structure and intermolecular interactions. For example, compounds in this family have been found to be thermally stable up to certain temperatures, and their solubility can vary depending on the solvent, which is important for their application in different environments (Kumara et al., 2018).

Chemical Properties Analysis

The chemical properties, including the electrophilic and nucleophilic regions of the molecular surface, have been studied using ab-initio methods. These studies provide insights into the reactivity pattern of the compound, facilitating the design of targeted reactions for the synthesis of desired products. The non-linear optical properties of these compounds have also been investigated, suggesting potential applications in the field of materials science (Kumara et al., 2018).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to exhibit diverse biological properties, acting as α- and β-adrenoreceptors, antimonoaminooxidase, antibacterial, and antihistamine agents .

Mode of Action

It’s known that the compound is synthesized through a series of reactions involving condensation, cyclization, and alkylation . The resulting compound may interact with its targets, leading to changes in cellular processes.

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways, leading to diverse biological effects .

Result of Action

Similar compounds have been found to exhibit diverse biological properties, suggesting that this compound may also have multiple effects at the molecular and cellular levels .